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Compound of Interest

Compound Name: Methyl 2-(methylamino)acetate

Cat. No.: B025476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of

methyl 2-(methylamino)acetate. The following procedural guidance is designed to ensure the

safe handling and disposal of this chemical in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for methyl 2-(methylamino)acetate could not

be located. Therefore, the information provided below is based on general best practices for

the disposal of related chemical compounds (amino acid esters). It is imperative to consult with

your institution's Environmental Health and Safety (EHS) department and, if available, the

official SDS for methyl 2-(methylamino)acetate before handling or disposal. The data for

related compounds is for informational purposes only and may not accurately reflect the

properties of methyl 2-(methylamino)acetate.

Quantitative Data of Structurally Similar Compounds
To provide a context for the potential hazards, the following table summarizes key data for

chemically related substances. This information should be used as a preliminary guide and not

as a direct substitute for the specific SDS of methyl 2-(methylamino)acetate.
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Property Methyl Acetate
2-
(Methylamino)etha
nol

Methyl 2-
(methylamino)benz
oate

CAS Number 79-20-9 109-83-1 85-91-6

Molecular Formula C₃H₆O₂ C₃H₉NO C₉H₁₁NO₂

Flash Point -13 °C (8.6 °F)[1] Not Available Not Available

GHS Hazard

Statements

Highly flammable

liquid and vapor,

Causes serious eye

irritation, May cause

drowsiness or

dizziness.[1][2]

Combustible liquid,

Harmful if swallowed

or in contact with skin,

Causes severe skin

burns and eye

damage, May cause

respiratory irritation,

Suspected of

damaging fertility or

the unborn child, May

cause damage to

organs through

prolonged or repeated

exposure.[3]

Causes skin irritation,

Causes serious eye

irritation.[4][5]

Disposal

Considerations

Dispose of

contents/container to

an approved waste

disposal plant.[2][6]

Dispose of

contents/container to

an approved waste

disposal plant.[3]

Should not be

released into the

environment. Sweep

up and shovel into

suitable containers for

disposal.[5]

Step-by-Step Disposal Protocol
The proper disposal of methyl 2-(methylamino)acetate is critical for laboratory safety and

environmental protection. The following steps outline a general procedure that should be

adapted to your specific institutional guidelines.

Personal Protective Equipment (PPE)
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Before handling the chemical, ensure you are wearing appropriate PPE:

Eye Protection: Safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes.

Waste Segregation and Collection
Proper segregation of chemical waste is fundamental for safe disposal.

Solid Waste:

Collect any unused or expired solid methyl 2-(methylamino)acetate in its original

container or a clearly labeled, sealed waste bag.

Place this container within a designated solid hazardous waste container.

Contaminated disposables such as weighing boats, gloves, and wipes should also be

placed in the solid hazardous waste container.

Liquid Waste:

Collect all solutions containing methyl 2-(methylamino)acetate in a designated aqueous

or organic hazardous waste container, depending on the solvent used.

Do not mix incompatible waste streams.

Contaminated Labware:

Disposable Labware: Items such as pipette tips and plastic tubes that have come into

contact with the chemical should be placed in the solid hazardous waste container.

Non-disposable Labware: Glassware should be decontaminated by rinsing with a suitable

solvent (e.g., ethanol or isopropanol). This rinsate must be collected and disposed of as

hazardous liquid waste. After decontamination, the glassware can be washed according to

standard laboratory procedures.[7]
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Spill Management
In the event of a spill, follow these procedures:

Control and Contain: Restrict access to the spill area. For powdered material, prevent dust

from becoming airborne.

Absorb: Cover the spill with an inert absorbent material (e.g., sand, vermiculite).

Collect: Carefully sweep or scoop the absorbed material into a designated solid hazardous

waste container.

Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials

as hazardous waste.

Container Management and Storage
Ensure all waste containers are securely sealed and properly labeled with their contents.

Store waste containers in a designated secondary containment area away from incompatible

materials.

Waste must be stored at or near the point of generation in what is known as a Satellite

Accumulation Area (SAA).[8][9]

Final Disposal
Follow your institution's specific procedures for the final pickup and disposal of hazardous

waste by the EHS department.

Never dispose of chemical waste in the standard trash or down the sanitary sewer unless

explicitly permitted by your EHS office for neutralized, non-hazardous materials.[2][10]

Logical Workflow for Chemical Disposal
The following diagram illustrates the decision-making process for the proper disposal of

laboratory chemicals.
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Start: Chemical Waste Generated

Consult Safety Data Sheet (SDS)

Consult Institutional EHS Guidelines

Identify Hazards
(Flammable, Corrosive, Reactive, Toxic)

Is the waste hazardous?

Segregate Waste by Hazard Class
(Solid, Liquid - Aqueous/Organic)

Yes

Non-Hazardous Waste

No

Use Proper, Labeled Hazardous Waste Container

Store in Satellite Accumulation Area (SAA)

Arrange for EHS Pickup

Dispose in Regular Trash (if permitted) Dispose Down Drain (if permitted and fully neutralized)

Click to download full resolution via product page

Caption: Decision workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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